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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper use of Apiezon L grease to minimize

sample contamination in sensitive experimental setups.

Frequently Asked Questions (FAQs)
Q1: What is Apiezon L grease and why is it recommended for high-vacuum applications?

Apiezon L is a silicone-free and halogen-free hydrocarbon grease designed for use in ultra-high

vacuum systems.[1][2] Its extremely low vapor pressure and resistance to "creep" or "carry

over" make it ideal for applications where sample contamination is a concern, such as in mass

spectrometry and infrared spectroscopy.[1][2][3] Unlike silicone-based greases, Apiezon L does

not tend to travel from the application area, which significantly reduces the risk of interference

with analytical instruments.[1][3]

Q2: What are the key properties of Apiezon L grease?

Apiezon L grease exhibits several properties that make it suitable for demanding scientific

applications. These include:

Ultra-Low Vapor Pressure: It has a vapor pressure of 7 x 10⁻¹¹ Torr at 20°C, making it

suitable for ultra-high vacuum conditions.[2][4]
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Silicone and Halogen-Free: Its composition prevents the contamination issues commonly

associated with silicone-based products.[1][5]

"Gettering" Action: Apiezon L grease has a unique ability to absorb greasy or chemical

impurities from metal and glass surfaces, a property known as "gettering".[1][6]

Radiation Resistance: It shows good resistance to radiation, maintaining its properties even

after exposure to significant doses.[2][6]

Excellent Lubrication: It provides effective lubrication for ground glass joints and other

moving parts in vacuum systems.[1][7]

Q3: What materials are compatible and incompatible with Apiezon L grease?

Apiezon L grease is compatible with a wide range of O-ring materials, including Viton, silicone,

nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[2]

However, due to its hydrocarbon base, it is not compatible with EPDM (ethylene propylene

diene M-class rubber), EPR (ethylene propylene rubber), Butyl rubber, and PVC seals.[2] Using

incompatible materials can lead to swelling or degradation of the seals, causing leaks and

potential system contamination.[8]

Troubleshooting Guides
Issue 1: I suspect my sample is contaminated with Apiezon L grease. How can I confirm this?

If you suspect contamination in your analytical results, particularly in techniques like mass

spectrometry, look for characteristic hydrocarbon signatures. Long-chain hydrocarbons from

the grease may appear as a series of peaks with repeating mass units.[9] To confirm the

source, you can analyze a small amount of Apiezon L grease directly using a suitable

technique (e.g., GC-MS) to obtain a reference spectrum.

Issue 2: My vacuum system is not reaching the expected pressure after applying Apiezon L

grease.

This could be due to a few reasons:
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Too much grease: Applying an excessive amount of grease can trap air and lead to

outgassing, preventing the system from reaching a high vacuum.[3][10]

Improper application: An uneven application of grease can create channels for air to leak into

the system.[10]

Contaminated grease: If the grease has been exposed to air for an extended period, it may

have absorbed volatile compounds, which will then outgas in the vacuum system.

Solution: Disassemble the joint, thoroughly clean the surfaces, and reapply a minimal, even

layer of fresh Apiezon L grease.

Data Presentation
Property Value Reference

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr [2][4]

Typical Working Temperature

Range
10 to 30°C [4][6]

Outgassing Characteristics

(ASTM E595)
<1% TML, <0.1% CVCM [4][6]

Relative Density @ 20°C 0.896 [4][11]

Radiation Resistance Yes [2][6]

Experimental Protocols
Protocol 1: Proper Application of Apiezon L Grease to a Ground Glass Joint

This protocol describes the correct procedure for applying Apiezon L grease to a standard taper

ground glass joint to ensure a vacuum-tight seal with minimal risk of contamination.

Surface Preparation: Ensure both the male and female ground glass surfaces are

meticulously clean and dry.[10] Wipe the surfaces with a lint-free cloth dampened with a

suitable solvent (e.g., hexane or toluene) to remove any old grease or other residues.
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Grease Application: Using a clean spatula or a lint-free applicator, apply a small, thin bead of

Apiezon L grease around the upper part of the male joint.[12][13] Avoid applying grease near

the opening of the joint to prevent it from coming into contact with the sample or solvent.[13]

Assembling the Joint: Gently insert the male joint into the female joint and rotate them

against each other to spread the grease evenly.[10][13] A properly greased joint will appear

transparent and uniform, without any streaks or air bubbles.[13]

Inspection and Cleanup: Visually inspect the joint to ensure a complete seal.[10] Wipe away

any excess grease that has been squeezed out of the joint using a clean, lint-free cloth.[10]

Protocol 2: Cleaning and Removal of Apiezon L Grease

This protocol outlines the steps for the complete removal of Apiezon L grease from glassware

and other components.

Initial Removal: Wipe off the excess grease with a clean, soft, lint-free cloth.[6]

Solvent Cleaning: Wash the components with an aromatic hydrocarbon solvent such as

toluene or xylene to dissolve the remaining grease residue.[1][6] For a more environmentally

friendly option, limonene can be used.[1][6]

Final Rinse: After the solvent wash, clean the components with warm, soapy water to

remove any residual solvent and grease.[6]

Drying: Thoroughly rinse with deionized water and dry the components completely before

reassembly.

Note: Apiezon L grease is not soluble in alcohols (like ethanol or IPA) or ketones (like acetone),

so these should not be used for cleaning.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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